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Compound of Interest

Tetramethylammonium acetate
Compound Name:
hydrate

Cat. No. 82566039

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
tetramethylammonium acetate hydrate. The information is curated for professionals in
research, scientific, and drug development fields, with a focus on quantitative data,
experimental methodologies, and logical workflows.

Core Physical and Chemical Properties

Tetramethylammonium acetate hydrate is a quaternary ammonium salt that exists in various
states of hydration. Its properties can vary slightly depending on the number of water
molecules present in the crystal structure. The monohydrate is a commonly referenced form.
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Property Data Citations
) Tetramethylammonium acetate
Chemical Name [1]
hydrate

TMAA hydrate, N,N,N-
Synonyms Trimethylmethanaminium [2]

acetate hydrate

White to off-white crystalline
Appearance ] [3]
solid or powder.[3]

CeH15NO2-xH20 (General)
Molecular Formula [4][5]
CeH17NOs (Monohydrate)

_ 133.19 g/mol (Anhydrous)
Molecular Weight (617108l
151.21 g/mol (Monohydrate)

Reported as 184 °C with
decomposition for the
) ) anhydrous form.[6][9][10] The
Melting Point ) o [6][9][10]
hydrate's melting point is
influenced by the loss of water

upon heating.

Highly soluble in water.[9][11]
Soluble in polar organic

Solubility solvents such as methanoland  [9][11]
ethanol.[11] Limited solubility

in non-polar solvents.[11]

o Hygroscopic, readily absorbs
Hygroscopicity ] i 9]
moisture from the air.[9]

10581-12-1 (Anhydrous)
CAS Number [6][12]
1266615-86-4 (Hydrate)

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
tetramethylammonium acetate hydrate are not extensively published. However, standard
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methodologies for hygroscopic and hydrated compounds are applicable.

Synthesis of Tetramethylammonium Acetate

A general procedure for the synthesis of tetramethylammonium acetate involves the reaction of
tetramethylammonium hydroxide with glacial acetic acid.[2]

Materials:

Tetramethylammonium hydroxide (e.g., 25% solution in methanol)

Glacial acetic acid

Methanol

Diethyl ether
Procedure:

» Dissolve equimolar amounts of glacial acetic acid and tetramethylammonium hydroxide in
methanol.

« Stir the reaction mixture at a moderately elevated temperature (e.g., 40°C) for several hours.

[2]
 After the reaction is complete, filter the solution.

» Remove the solvent using a rotary evaporator, which will likely result in a viscous oil that
gradually solidifies.[2]

e Remove any residual solvent under high vacuum to yield the solid product.[2]

e Wash the resulting white solid with diethyl ether and dry under vacuum.[2]

Determination of Melting Point

The melting point of tetramethylammonium acetate hydrate can be determined using a
standard capillary melting point apparatus. Given its hygroscopic nature and the potential for
dehydration, careful sample preparation is crucial.
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Materials:

o Tetramethylammonium acetate hydrate

e Capillary tubes

e Melting point apparatus

Procedure:

Ensure the tetramethylammonium acetate hydrate sample is finely powdered.

e Quickly pack the dry sample into a capillary tube to a height of 2-3 mm.

« If the sample is particularly hygroscopic, the open end of the capillary tube can be sealed.
e Place the capillary tube in the heating block of the melting point apparatus.

e Heat the sample at a controlled rate. A slower heating rate (e.g., 1-2 °C per minute) near the
expected melting point will yield a more accurate reading.

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range represents the melting point.
Note any decomposition (e.g., color change, gas evolution).

Determination of Solubility

The solubility of tetramethylammonium acetate hydrate can be determined by preparing a
saturated solution and measuring the concentration of the dissolved salt.

Materials:

Tetramethylammonium acetate hydrate

Solvent (e.g., water, ethanol)

Stir plate and stir bar

Constant temperature bath
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e Analytical balance

 Filtration apparatus (e.g., syringe filter)

e Means of analysis (e.g., gravimetric analysis, titration)
Procedure:

e Add an excess amount of tetramethylammonium acetate hydrate to a known volume of
the solvent in a sealed container.

o Place the container in a constant temperature bath and stir the mixture for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After equilibration, allow the undissolved solid to settle.

o Carefully extract a known volume of the supernatant (the saturated solution) using a filtered
syringe to avoid transferring any solid particles.

o Determine the mass of the extracted solution.
o Evaporate the solvent from the extracted solution and weigh the remaining solid residue.

o Calculate the solubility in terms of grams of solute per 100 grams of solvent or moles of
solute per liter of solution.

Logical Workflow Diagram

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of the physical properties of tetramethylammonium acetate hydrate.
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Workflow for Synthesis and Characterization of Tetramethylammonium Acetate Hydrate
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Caption: Synthesis and physical characterization workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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